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Abstract

N,N-Diethylaniline, with the Chemical Abstracts Service (CAS) number 91-66-7, is a tertiary
amine of significant interest in organic synthesis and industrial chemistry. This document
provides a comprehensive technical overview of its chemical and physical properties, detailed
experimental protocols for its synthesis and analysis, its primary applications, and essential
safety information. The content is structured to serve as a practical guide for professionals in
research and development.

Chemical and Physical Properties

N,N-Diethylaniline is a colorless to pale yellow oily liquid with a characteristic fish-like odor.[1]
It is an organic compound that is slightly soluble in water but miscible with many organic
solvents.[2] Below is a summary of its key quantitative properties.

Table 1: Physical and Chemical Properties of N,N-Diethylaniline
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Property Value Reference(s)
Molecular Formula C1oH1sN [3]
Molecular Weight 149.23 g/mol [3]
CAS Number 91-66-7 [3]
EC Number 202-088-8 [3]
Melting Point -38 °C [3]
Boiling Point 217 °C [3]
Density 0.938 g/mL at 25 °C [3]
Vapor Density 5.2 (vs air) [4]
Vapor Pressure 1 mmHg at 49.7 °C [4]
Refractive Index (n20/D) 1.542 [3]
Flash Point 88 °C (closed cup) [3]
Autoignition Temperature 332°C [5]
Water Solubility 1.40¢g/Lat12 °C [2]

LogP (Octanol/Water Partition
o 3.904 at 25°C [6]
Coefficient)

Synthesis of N,N-Diethylaniline

N,N-Diethylaniline can be synthesized through various methods. Two common laboratory-
scale protocols are detailed below.

Synthesis from Aniline Hydrochloride and Ethanol

This classical method involves the direct alkylation of aniline using ethanol at elevated
temperature and pressure.

Experimental Protocol:
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Reaction Setup: In an enameled autoclave, combine 130 g of dried aniline hydrochloride and
140 g of 95% ethanol.

Heating: Seal the autoclave and heat the mixture to 180 °C for 8 hours.

Work-up: After cooling, transfer the contents to a round-bottomed flask. Distill off the ethanol
and any ethyl ether formed.

Neutralization: Treat the residual mixture of monoethylaniline and diethylaniline with 110 g of
a 30% caustic soda solution.

Purification of Diethylaniline: To separate the mono- and diethylaniline, stir the product at
room temperature with 40 g of p-toluenesulfonyl chloride. This reagent selectively forms a
non-volatile derivative with the monoethylaniline.

Isolation: Steam distill the mixture to isolate the N,N-diethylaniline. The distillate is then
saturated with common salt to salt out the product.

Final Purification: Separate the organic layer and perform a final distillation, collecting the
fraction that boils at 217 °C. This procedure typically yields N,N-diethylaniline as a colorless
liquid with a theoretical yield of around 80%.[7]
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Synthesis of N,N-Diethylaniline from Aniline Hydrochloride
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Synthesis of N,N-Diethylaniline from Aniline Hydrochloride.

© 2025 BenchChem. All rights reserved. 4/12 Tech Support


https://www.benchchem.com/product/b043248?utm_src=pdf-body-img
https://www.benchchem.com/product/b043248?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043248?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Synthesis via Reductive Amination

A more modern and often milder approach involves the reductive amination of aniline with an
appropriate carbonyl compound.

Experimental Protocol:

e Reaction Setup: In a round-bottom flask, dissolve aniline (1 equivalent) in a suitable solvent
such as methanol.

e Imine Formation: Add acetaldehyde (2.2 equivalents) to the solution and stir for 30 minutes
at room temperature to facilitate the formation of the intermediate imine.

e Reduction: Cool the mixture in an ice bath and slowly add a reducing agent such as sodium
borohydride (NaBHa4) in portions.

» Reaction Monitoring: Monitor the progress of the reaction using Thin Layer Chromatography
(TLC).

o Work-up: Once the reaction is complete, quench the reaction by the slow addition of water.
o Extraction: Extract the aqueous layer with a suitable organic solvent like dichloromethane.

 Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na2SOa), and
concentrate under reduced pressure. The crude product can be further purified by column
chromatography on silica gel.
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Reductive Amination Synthesis of N,N-Diethylaniline
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Reductive Amination Synthesis of N,N-Diethylaniline.

Analytical Methods
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The purity and identity of N,N-Diethylaniline can be assessed using standard analytical
techniques.

Gas Chromatography-Mass Spectrometry (GC-MS)

Experimental Protocol:

o Sample Preparation: Prepare a dilute solution of N,N-Diethylaniline in a volatile organic
solvent such as dichloromethane or ethyl acetate.

e GC Conditions:

o

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

[¢]

Injector Temperature: 250 °C.

o

Oven Program: Start at 80 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10
°C/min.

Carrier Gas: Helium at a constant flow rate.

[¢]

¢ MS Conditions:

o

lonization Mode: Electron Impact (El) at 70 eV.

[¢]

Mass Range: Scan from m/z 40 to 300.

[¢]

lon Source Temperature: 230 °C.

[e]

Quadrupole Temperature: 150 °C.

» Data Analysis: Identify N,N-Diethylaniline by its retention time and the fragmentation pattern
in the mass spectrum. The molecular ion peak will be at m/z 149, with characteristic
fragments at m/z 134 (loss of CHs) and m/z 106 (loss of CzHs).

High-Performance Liquid Chromatography (HPLC)

Experimental Protocol:
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o Sample Preparation: Dissolve a precisely weighed amount of the sample in the mobile phase
to create a stock solution. Further dilute as necessary.

e HPLC Conditions:
o Column: A C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 pm).

o Mobile Phase: An isocratic or gradient mixture of acetonitrile and water, with a small
amount of an acid modifier like formic acid or phosphoric acid for better peak shape.

o Flow Rate: 1.0 mL/min.

o Detection: UV detector set at a wavelength of 254 nm.

[e]

Column Temperature: 30 °C.

» Data Analysis: Quantify the purity of N,N-Diethylaniline by comparing the peak area of the
analyte to that of a certified reference standard. Impurities can be identified and quantified
based on their retention times and peak areas.

Analytical Workflow for N,N-Diethylaniline
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Analytical Workflow for N,N-Diethylaniline.

Applications

N,N-Diethylaniline is a versatile chemical intermediate with a range of applications:

o Dye Manufacturing: It serves as a precursor in the synthesis of various dyes, including azo
and triphenylmethane dyes.[4] For instance, its condensation with benzaldehyde derivatives
is a key step in the production of brilliant green and other similar colorants.

» Pharmaceutical Synthesis: It is used as an intermediate in the manufacturing of certain
pharmaceuticals.[4]

o Catalysis and Organic Synthesis: N,N-Diethylaniline can act as a catalyst in various organic
reactions.[4] Additionally, its complex with borane, diethylaniline borane (DEANB), is
employed as a reducing agent in organic synthesis.[4]

e Acid Scavenger: In certain chemical processes, it is used as an acid-absorbing base.

Safety Information

N,N-Diethylaniline is a hazardous substance and must be handled with appropriate safety
precautions.

Table 2: Hazard and Safety Information for N,N-Diethylaniline
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Hazard . Precautionary
. GHS Pictograms Hazard Statements
Classification Statements
H301+H311+H331:
Acute Toxicity (Oral, b Toxic if swallowed, in P261, P273, P280,
anger
Dermal, Inhalation) J contact with skin or if P301+P310, P311
inhaled.
Skin ] H315: Causes skin
) o Warning S P302+P352
Corrosion/Irritation irritation.

-~ H373: May cause
Specific Target Organ
o ] damage to organs
Toxicity (Repeated Warning P314
through prolonged or

Exposure)
repeated exposure.
Hazardous to the H411: Toxic to aquatic
Aquatic Environment Warning life with long lasting pP273
(Chronic) effects.

Handling and Storage:

Wear appropriate personal protective equipment (PPE), including gloves, safety goggles,
and a lab coat.[8]

Work in a well-ventilated area or under a fume hood.[9]

Store in a tightly closed container in a cool, dry, and well-ventilated place, away from
incompatible materials such as strong oxidizing agents and strong acids.[2][9]

In case of fire, use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[8]
First Aid Measures:

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult a
physician.[8]

o Skin Contact: Take off immediately all contaminated clothing. Wash off with soap and plenty
of water. Consult a physician.[8]
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o Eye Contact: Flush eyes with water as a precaution.[8]

e Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water and consult a physician.[3]

Exposure can lead to the formation of methemoglobin, which can cause cyanosis. The onset of
symptoms may be delayed.[8]

Conclusion

N,N-Diethylaniline is a chemical of significant industrial and research importance. This guide
has provided a detailed overview of its properties, synthesis, analysis, applications, and safety.
Adherence to the outlined protocols and safety measures is crucial for its effective and safe
handling and use in a laboratory or industrial setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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